N-(benzo[d][1,3]dioxol-5-yl)-4-(N-benzyl-N-methylsulfamoyl)benzamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-4-[benzyl(methyl)sulfamoyl]benzamide
• InChI: InChI=1S/C22H20N2O5S/c1-24(14-16-5-3-2-4-6-16)30(26,27)19-10-7-17(8-11-19)22(25)23-18-9-12-20-21(13-18)29-15-28-20/h2-13H,14-15H2,1H3,(H,23,25)
• InChI Key: LVZOSJLYWPJKKS-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC4=C(C=C3)OCO4
• Molecular Formula: C22H20N2O5S
• Molecular Weight: 424.5 g/mol

Description

The compound is a benzamide derivative with a benzo[d][1,3]dioxol-5-yl group and a N-benzyl-N-methylsulfamoyl group. Benzamides are a class of compounds containing a carboxamido (CONH2) functional group attached to a benzene ring. The benzo[d][1,3]dioxol-5-yl group is a common moiety in many bioactive compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve the coupling of the appropriate benzo[d][1,3]dioxol-5-yl and N-benzyl-N-methylsulfamoyl precursors. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzamide core, with the benzo[d][1,3]dioxol-5-yl and N-benzyl-N-methylsulfamoyl groups attached. The exact structure would depend on the positions of these groups on the benzene ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Some general properties of benzamides include relatively high melting points and the ability to form hydrogen bonds.

Scientific Research Applications

Anticancer Activity

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Total Synthesis of Benzylisoquinoline Alkaloids

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Enantiomerically Pure Alcohol Production

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Mechanism of Action

Target of Action

Related compounds have been identified as modulators of atp-binding cassette transporters . These transporters play a crucial role in cellular processes, including the transport of various molecules across extracellular and intracellular membranes.

Result of Action

Related compounds have been shown to cause cell cycle arrest at the s phase and induce apoptosis in certain cancer cells .

Safety and Hazards

The safety and hazards of a compound depend on its specific physical and chemical properties. Without specific information, it’s difficult to provide a detailed safety analysis.

Future Directions

The future directions for research on this compound would depend on its biological activity and potential applications. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail.